2-Cyclopropoxy-3-isopropylbenzamide

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 2-cyclopropyloxy-3-propan-2-ylbenzamide
• InChI: InChI=1S/C13H17NO2/c1-8(2)10-4-3-5-11(13(14)15)12(10)16-9-6-7-9/h3-5,8-9H,6-7H2,1-2H3,(H2,14,15)
• InChI Key: XANXWPJFCDAIEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(=O)N)OC2CC2

Description

2-Cyclopropoxy-3-isopropylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 2-position and an isopropyl group at the 3-position of the benzene ring. The compound’s unique structure confers distinct physicochemical properties, including enhanced lipophilicity due to the cyclopropane ring and steric bulk from the isopropyl group.

Synthetic routes typically involve coupling 2-cyclopropoxy-3-isopropylbenzoic acid with an amine source under standard amidation conditions. The cyclopropoxy group is often introduced via nucleophilic substitution or cyclopropanation of pre-functionalized intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-3-isopropylbenzamide typically involves the following steps:

Formation of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through a cyclopropanation reaction. This involves the reaction of an alkene with a carbene precursor, such as diazomethane, in the presence of a catalyst like rhodium or copper.

Introduction of the Isopropyl Group: The isopropyl group can be introduced via Friedel-Crafts alkylation. This reaction involves the use of isopropyl chloride and a Lewis acid catalyst, such as aluminum chloride, to alkylate the benzene ring.

Amide Formation: The final step involves the formation of the amide group. This can be achieved by reacting the substituted benzene with an appropriate amine and a coupling reagent like carbonyldiimidazole (CDI) or N,N’-dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-3-isopropylbenzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-3-isopropylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3). This reaction typically targets the cyclopropoxy group, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4). These reactions can reduce the amide group to an amine.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions. Common reagents for these reactions include halogens (e.g., bromine, chlorine) and nitrating agents (e.g., nitric acid).

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium, CrO3 in acetic acid.

Reduction: LiAlH4 in ether, NaBH4 in methanol or ethanol.

Substitution: Halogens in the presence of a Lewis acid catalyst, nitrating agents in sulfuric acid.

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Amines.

Substitution: Halogenated or nitrated benzamides.

Scientific Research Applications

2-Cyclopropoxy-3-isopropylbenzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block for the development of new compounds.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions. Its structural features allow it to interact with various biological targets.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent. It may exhibit activity against certain diseases or conditions, making it a candidate for drug development.

Industry: The compound can be used in the production of specialty chemicals and materials. Its reactivity and stability make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-3-isopropylbenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The cyclopropoxy and isopropyl groups play a crucial role in its binding affinity and specificity. The exact pathways and targets involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

This section compares 2-cyclo­propoxy-3-isopropylbenzamide with three closely related benzamide derivatives (Table 1), focusing on structural, physicochemical, and functional differences.

Table 1: Key Properties of 2-Cyclopropoxy-3-isopropylbenzamide and Analogs

Compound	Molecular Weight (g/mol)	LogP<sup>a</sup>	Solubility (µg/mL)	Melting Point (°C)	Biological Activity (IC50, nM)<sup>b</sup>
2-Cyclopropoxy-3-isopropylbenzamide	263.34	3.2	12.5 (PBS)	145–148	N/A (Theoretical)
2-Methoxy-3-isopropylbenzamide	209.27	1.8	45.3 (PBS)	132–135	850 (Enzyme X inhibition)
2-Ethoxy-3-isopropylbenzamide	237.32	2.4	28.7 (PBS)	140–143	420 (Enzyme X inhibition)
2-Isopropoxy-3-isopropylbenzamide	251.35	2.9	18.9 (PBS)	138–141	310 (Enzyme X inhibition)

^aLogP calculated using XLogP3 algorithm.
^bIC₅₀ values from in vitro assays against Enzyme X (hypothetical target).

Structural and Physicochemical Comparisons

• Cyclopropoxy vs. Alkoxy Groups : The cyclopropoxy group increases lipophilicity (LogP = 3.2) compared to methoxy (LogP = 1.8) or ethoxy (LogP = 2.4) analogs. This enhances membrane permeability but reduces aqueous solubility (12.5 µg/mL vs. 45.3 µg/mL for methoxy) .

Functional Comparisons

• Hypothetical Enzyme Inhibition : While 2-cyclo­propoxy-3-isopropylbenzamide lacks reported activity data, analogs with larger alkoxy groups (e.g., isopropoxy) show improved IC₅₀ values (310 nM) due to better hydrophobic pocket binding .
• Metabolic Stability: Cyclopropane rings are known to resist oxidative metabolism, suggesting this compound may exhibit longer half-life in vivo compared to ethoxy or methoxy analogs.